N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N,N-dibenzyl-2-(2,5-dimethyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C25H28N2O3S/c1-20-14-15-21(2)24(16-20)27(31(3,29)30)19-25(28)26(17-22-10-6-4-7-11-22)18-23-12-8-5-9-13-23/h4-16H,17-19H2,1-3H3
• InChI Key: SUGOJMYGRAYZKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N(CC(=O)N(CC2=CC=CC=C2)CC3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C25H28N2O3S
• Molecular Weight: 436.6 g/mol

Description

N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide, also known as DBM, is a small molecule compound that has gained significant attention in scientific research. DBM is a synthetic analog of curcumin, a natural compound found in turmeric, and has been shown to have potent anti-inflammatory and anti-cancer properties. In

Mechanism of Action

The mechanism of action of N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide is not fully understood, but it is believed to work by inhibiting various signaling pathways involved in cancer cell growth and proliferation. N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer development. It also inhibits the Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects
N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to have potent anti-inflammatory effects, making it a potential therapy for various inflammatory diseases. It has also been shown to have antioxidant properties, which may contribute to its anti-cancer effects. N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide has several advantages for lab experiments. It is stable and easy to synthesize, making it readily available for research purposes. It has also been shown to have low toxicity and few side effects. However, N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide has some limitations, including its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide research. One area of interest is its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy. Another area of interest is its potential use in the prevention of cancer, as well as its potential use in other inflammatory diseases, such as arthritis and inflammatory bowel disease. Finally, further research is needed to fully understand the mechanism of action of N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide and its potential for clinical use.

Synthesis Methods

N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide can be synthesized by reacting dibenzylamine with 2,5-dimethylphenyl isocyanate, followed by reaction with methylsulfonyl chloride and N,N-diisopropylethylamine. The resulting compound is then treated with glycine to form N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide.

Scientific Research Applications

N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth of various types of cancer cells, including breast, prostate, lung, and colon cancer cells. N~1~,N~1~-dibenzyl-N~2~-(2,5-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide has also been shown to enhance the effects of chemotherapy drugs, making it a promising adjuvant therapy for cancer treatment.